A C3-symmetric chiroptical molecular propeller based on hexakis(phenylethynyl)benzene with a threefold terephthalamide: stereospecific propeller generation through the cooperative transmission of point chiralities on the host and guest upon complexation†
Chemical Communications Pub Date: 2013-06-11 DOI: 10.1039/C3CC43571G
Abstract
Propeller-shaped dynamic helicity was generated in a hexakis(phenylethynyl)benzene framework that preferred a particular sense to afford a strong CD signal, which was realized by the cooperative transmission of point chiralities upon complexation with a chiral guest through a threefold binding site presented by a syn-formed terephthalamide.
Recommended Literature
- [1] Close packings of identical proteins in small spherical capsids and similar proteinaceous shells†
- [2] Site-selective immobilisation of functional enzymes on to polystyrene nanoparticles†‡
- [3] Engineering solid nanochannels with macrocyclic host–guest chemistry for stimuli responses and molecular separations
- [4] Synthesis of low-temperature-processable and highly conductive Ag ink by a simple ligand modification: the role of adsorption energy
- [5] Contents list
- [6] 65. The unsaturation and tautomeric mobility of heterocyclic compounds. Part XI. α- and β-Naphthoxazole and 5-bromobenzoxazole derivatives. The ultra-violet absorption spectra of some tautomeric selenazoles
- [7] Inside front cover
- [8] Discrete and polymeric organometallic-organic assemblies based on the diarsene complex [(Cp)2Mo2(CO)4(μ,η2-As2)], AgPF6 and N-donor organic molecules†
- [9] Effects of surface-functionalized TiO2 nanoparticles on copper ion toxicity under simultaneous and sequential exposure conditions†
- [10] Fe/Fe3C modification to effectively achieve high-performance Si–C anode materials†
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 121080-96-4
-
CAS no.: 14919-36-9
-
CAS no.: 19542-54-2
-
CAS no.: 16514-83-3
